Cas no 1086392-14-4 ((1H-Indazol-6-yl)-methyl-amine)

• Product Name: (1H-Indazol-6-yl)-methyl-amine
• CAS No: 1086392-14-4
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD11506088
• CID: 4778404
• PubChem ID: 22961954
• Update Time: 2026-02-27

(1H-Indazol-6-yl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• (1H-Indazol-6-yl)-methyl-amine
• N-methyl-1H-indazol-6-amine
• SB30548
• SCHEMBL4194552
• SCHEMBL24051978
• MFCD11506088
• DB-144274
• CS-0370861
• 1086392-14-4
• AKOS010876689

• MDL： MFCD11506088
• Inchi： 1S/C8H9N3/c1-9-7-3-2-6-5-10-11-8(6)4-7/h2-5,9H,1H3,(H,10,11)
• InChI Key： ZLSXCHHKRWBXKR-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2C=N1)NC

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 352.1±17.0 °C at 760 mmHg
• Flash Point: 193.8±8.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(1H-Indazol-6-yl)-methyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on (1H-Indazol-6-yl)-methyl-amine

Comprehensive Overview of (1H-Indazol-6-yl)-methyl-amine (CAS No. 1086392-14-4): Properties, Applications, and Research Insights

(1H-Indazol-6-yl)-methyl-amine (CAS No. 1086392-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This indazole derivative is characterized by the presence of an amine group attached to the methylene bridge of the 1H-indazole scaffold, making it a valuable intermediate in drug discovery and development. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of kinase inhibition and receptor binding.

The compound's molecular formula and structural specificity contribute to its versatility in synthetic chemistry. Recent studies highlight its utility in designing small-molecule inhibitors for therapeutic applications, aligning with the growing demand for precision medicine. With the rise of AI-driven drug discovery, compounds like (1H-Indazol-6-yl)-methyl-amine are being computationally screened for structure-activity relationships (SAR), a trend reflecting the intersection of cheminformatics and medicinal chemistry.

From a synthetic perspective, 1086392-14-4 is often synthesized via multi-step protocols involving Pd-catalyzed cross-coupling or reductive amination reactions. Its physicochemical properties, such as solubility and logP, are critical for bioavailability assessments—a topic frequently searched by professionals in ADME/Tox studies. The compound's stability under physiological conditions is also a key consideration for preclinical research.

In the context of market trends, the demand for heterocyclic building blocks like (1H-Indazol-6-yl)-methyl-amine has surged, driven by the expansion of contract research organizations (CROs) and high-throughput screening (HTS) platforms. Analysts note its relevance in oncology and neurodegenerative disease research, areas where users often search for novel scaffolds and mechanistic insights.

Regulatory and safety data for CAS 1086392-14-4 emphasize its handling under standard laboratory protocols. While not classified as hazardous, its use requires adherence to Good Laboratory Practices (GLP), a frequently queried term among quality control specialists. The compound's spectral data (NMR, MS) and chromatographic purity are well-documented, supporting its integration into GMP-compliant workflows.

Future directions for (1H-Indazol-6-yl)-methyl-amine research may explore its crystallographic behavior or polypharmacology potential, topics gaining traction in computational chemistry forums. As open-access databases like PubChem and ChEMBL curate more data on such compounds, their visibility in virtual screening pipelines will likely increase.